Cas no 159092-67-8 (Phenanthrene,1,6-dinitro-)

Phenanthrene,1,6-dinitro- structure
Phenanthrene,1,6-dinitro- structure
Product Name:Phenanthrene,1,6-dinitro-
CAS No:159092-67-8
MF:C14H8N2O4
MW:268.224323272705
CID:198498
PubChem ID:154720
Update Time:2025-04-19

Phenanthrene,1,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,1,6-dinitro-
    • 1,6-Dinitrophenanthrene
    • AC1L4CUC
    • AG-E-08398
    • CCRIS 7649
    • CTK4C9946
    • LS-102641
    • CFC58D5G3H
    • Phenanthrene, 1,6-dinitro-
    • DTXSID30166567
    • 159092-67-8
    • Inchi: 1S/C14H8N2O4/c17-15(18)10-6-4-9-5-7-12-11(13(9)8-10)2-1-3-14(12)16(19)20/h1-8H
    • InChI Key: GSWPGZWSWHARES-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2C1=CC=C1C=CC(=CC=21)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 268.04844
  • Monoisotopic Mass: 268.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.3140 (rough estimate)
  • Boiling Point: 411.39°C (rough estimate)
  • Refractive Index: 1.5910 (estimate)
  • PSA: 86.28
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